Cas no 688793-32-0 (3-2-(4-methylpiperidin-1-yl)ethyl-2-sulfanylidene-1H,2H,3H,4H-pyrido2,3-dpyrimidin-4-one)

• Product Name: 3-2-(4-methylpiperidin-1-yl)ethyl-2-sulfanylidene-1H,2H,3H,4H-pyrido2,3-dpyrimidin-4-one
• CAS No: 688793-32-0
• MF: C₁₅H₂₀N₄OS
• MW: 304.410501480103
• CID: 6387110
• PubChem ID: 3238924
• Update Time: 2025-10-23

3-2-(4-methylpiperidin-1-yl)ethyl-2-sulfanylidene-1H,2H,3H,4H-pyrido2,3-dpyrimidin-4-one Chemical and Physical Properties

Names and Identifiers

• 3-2-(4-methylpiperidin-1-yl)ethyl-2-sulfanylidene-1H,2H,3H,4H-pyrido2,3-dpyrimidin-4-one
• Pyrido[2,3-d]pyrimidin-4(1H)-one, 2,3-dihydro-3-[2-(4-methyl-1-piperidinyl)ethyl]-2-thioxo-
• SMR000030361
• 3-[2-(4-methylpiperidin-1-yl)ethyl]-2-sulfanylidene-1H-pyrido[2,3-d]pyrimidin-4-one
• SR-01000143181-1
• 3-[2-(4-methylpiperidin-1-yl)ethyl]-2-thioxo-2,3-dihydropyrido[2,3-d]pyrimidin-4(1H)-one
• 3-(2-(4-methylpiperidin-1-yl)ethyl)-2-thioxo-2,3-dihydropyrido[2,3-d]pyrimidin-4(1H)-one
• MLS000094808
• CHEMBL1496112
• AKOS002100359
• F0918-6784
• SR-01000143181
• 688793-32-0

• Inchi： 1S/C15H20N4OS/c1-11-4-7-18(8-5-11)9-10-19-14(20)12-3-2-6-16-13(12)17-15(19)21/h2-3,6,11H,4-5,7-10H2,1H3,(H,16,17,21)
• InChI Key： UOEHPDWUSDAZQK-UHFFFAOYSA-N
• SMILES： S=C1NC2C(=CC=CN=2)C(N1CCN1CCC(C)CC1)=O

Computed Properties

• Exact Mass: 304.13578245g/mol
• Monoisotopic Mass: 304.13578245g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 409
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 80.6Ų

Experimental Properties

• Density: 1.31±0.1 g/cm3(Predicted)
• Boiling Point: 469.3±51.0 °C(Predicted)
• pka: 9.90±0.20(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridopyrimidines Pyrido[2,3-d]pyrimidines

Additional information on 3-2-(4-methylpiperidin-1-yl)ethyl-2-sulfanylidene-1H,2H,3H,4H-pyrido2,3-dpyrimidin-4-one

Recent Advances in the Study of 3-2-(4-methylpiperidin-1-yl)ethyl-2-sulfanylidene-1H,2H,3H,4H-pyrido2,3-dpyrimidin-4-one (CAS: 688793-32-0)

The compound 3-2-(4-methylpiperidin-1-yl)ethyl-2-sulfanylidene-1H,2H,3H,4H-pyrido2,3-dpyrimidin-4-one (CAS: 688793-32-0) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This heterocyclic compound, characterized by its pyrido[2,3-d]pyrimidin-4-one core and 4-methylpiperidin-1-yl ethyl side chain, exhibits unique pharmacological properties that make it a promising candidate for drug development.

Recent studies have focused on elucidating the molecular mechanisms underlying the biological activity of this compound. In vitro and in vivo experiments have demonstrated its efficacy as a modulator of key signaling pathways, particularly those involved in inflammation and oncogenesis. The presence of the sulfanylidene moiety has been linked to enhanced binding affinity to target proteins, while the 4-methylpiperidin-1-yl ethyl group contributes to improved pharmacokinetic properties, including better blood-brain barrier penetration.

Structural-activity relationship (SAR) studies have revealed that modifications to the pyrido[2,3-d]pyrimidin-4-one scaffold can significantly influence the compound's biological activity. Researchers have synthesized several analogs of 688793-32-0 to explore its therapeutic potential further. These efforts have led to the identification of derivatives with improved selectivity and reduced off-target effects, paving the way for more targeted therapeutic interventions.

One of the most promising applications of 688793-32-0 is in the treatment of neurodegenerative diseases. Preclinical studies have shown that this compound can effectively inhibit the aggregation of pathological proteins such as amyloid-β and tau, which are implicated in Alzheimer's disease. Additionally, its anti-inflammatory properties suggest potential utility in managing neuroinflammation, a common feature of many neurological disorders.

In the field of oncology, 688793-32-0 has demonstrated potent inhibitory effects on several cancer cell lines, including those resistant to conventional chemotherapy. Mechanistic studies indicate that the compound induces apoptosis through the activation of intrinsic pathways and modulates the tumor microenvironment by reducing angiogenesis and metastasis. These findings highlight its potential as a multi-targeted anticancer agent.

Despite these promising results, challenges remain in the development of 688793-32-0 as a therapeutic agent. Issues such as solubility, metabolic stability, and potential toxicity need to be addressed through further optimization and rigorous preclinical testing. Ongoing research aims to overcome these hurdles by employing advanced drug design strategies, including prodrug approaches and nanoparticle-based delivery systems.

In conclusion, 3-2-(4-methylpiperidin-1-yl)ethyl-2-sulfanylidene-1H,2H,3H,4H-pyrido2,3-dpyrimidin-4-one represents a versatile scaffold with broad therapeutic potential. Continued investigation into its mechanisms of action and the development of optimized derivatives will be crucial for translating these findings into clinically viable treatments. The compound's unique structural features and diverse biological activities make it a valuable subject of study in the ongoing quest for novel therapeutic agents in chemical biology and medicinal chemistry.